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Compound of Interest

Compound Name: (2E)-4-Methoxy-2-butenoic Acid

Cat. No.: B3153478 Get Quote

CAS Number: 63968-74-1

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Scaffold in Chemical
Biology and Drug Discovery
(2E)-4-Methoxy-2-butenoic acid is a small molecule of significant interest in the fields of

organic synthesis and medicinal chemistry. Its structure, featuring an α,β-unsaturated

carboxylic acid moiety and a terminal methoxy group, presents a unique combination of

functionalities that render it a valuable building block and a potential pharmacophore. The

conjugated system, influenced by the electron-withdrawing carboxylic acid and the electron-

donating ether, makes it a reactive yet tunable scaffold for a variety of chemical

transformations.

This guide provides a comprehensive overview of (2E)-4-Methoxy-2-butenoic acid, from its

synthesis and characterization to its potential applications in research and drug development.

The information presented herein is intended to equip researchers with the foundational

knowledge required to effectively utilize this compound in their scientific endeavors.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The key properties of (2E)-4-Methoxy-2-butenoic
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acid are summarized in the table below.

Property Value Source

Molecular Formula C₅H₈O₃ [PubChem][1]

Molecular Weight 116.12 g/mol [PubChem][1]

CAS Number 63968-74-1 [PubChem][1]

Appearance Solid (predicted) -

Melting Point 66-67 °C [Echemi][2]

Boiling Point 248.3±23.0 °C (Predicted) [Echemi][2]

pKa 4.37±0.10 (Predicted) [Guidechem][3]

XLogP3 -0.1 [PubChem][1]

Synthesis of (2E)-4-Methoxy-2-butenoic Acid: A Two-
Step Approach
The synthesis of (2E)-4-Methoxy-2-butenoic acid can be efficiently achieved through a two-

step sequence involving a Wittig reaction followed by ester hydrolysis. This approach offers

good control over the stereochemistry of the double bond, yielding the desired (E)-isomer.
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Step 1: Wittig Reaction

Step 2: Ester Hydrolysis

Methoxyacetaldehyde

Methyl (2E)-4-methoxy-2-butenoate

Wittig Reaction

Methyl (triphenylphosphoranylidene)acetate

Methyl (2E)-4-methoxy-2-butenoate

(2E)-4-Methoxy-2-butenoic acid

Hydrolysis (e.g., LiOH, THF/H₂O)

Synthetic pathway to (2E)-4-Methoxy-2-butenoic acid.

Analytical Workflow

Purified Compound

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(e.g., ESI-MS)

IR Spectroscopy

Structural Confirmation
&

Purity Assessment

Workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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